Cas no 2569-82-6 (1,3-Butanedione, 1-(2-hydroxyphenyl)-2-(phenylmethylene)-)

• Product name: 1,3-Butanedione, 1-(2-hydroxyphenyl)-2-(phenylmethylene)-
• CAS No: 2569-82-6
• MF: C₁₇H₁₄O₃
• MW: 266.291265010834
• CID: 1423977
• PubChem ID: 71446876

1,3-Butanedione, 1-(2-hydroxyphenyl)-2-(phenylmethylene)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanedione, 1-(2-hydroxyphenyl)-2-(phenylmethylene)-
• 2-benzylidene-1-(2-hydroxyphenyl)butane-1,3-dione
• DTXSID80855237
• 2569-82-6

• Inchi： InChI=1S/C17H14O3/c1-12(18)15(11-13-7-3-2-4-8-13)17(20)14-9-5-6-10-16(14)19/h2-11,19H,1H3
• InChI Key： UGEOHMREGKNRHN-UHFFFAOYSA-N
• SMILES： CC(=O)C(=CC1=CC=CC=C1)C(=O)C2=CC=CC=C2O

Computed Properties

• Exact Mass: 266.09432
• Monoisotopic Mass: 266.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37